Cas no 2229380-92-9 (2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229380-92-9
• MF: C₉H₈F₂N₂O₂
• MW: 214.168828964233
• CID: 6228880
• PubChem ID: 165762185
• Update Time: 2025-06-09

2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine
• 2229380-92-9
• EN300-1787798

• Inchi： 1S/C9H8F2N2O2/c10-6-3-9(13(14)15)7(11)1-4(6)5-2-8(5)12/h1,3,5,8H,2,12H2
• InChI Key： GRLZSQGHIHSOAK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1CC1N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.05538383g/mol
• Monoisotopic Mass: 214.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine

Introduction to 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229380-92-9)

2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229380-92-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by a cyclopropane ring attached to a substituted phenyl group, which imparts distinct chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, physicochemical properties, biological activities, and recent research findings.

The synthesis of 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the cyclopropane ring through a ring-closing metathesis reaction or a similar cyclization process. The phenyl group is then introduced via electrophilic aromatic substitution or other coupling reactions. The presence of fluorine and nitro groups on the phenyl ring adds complexity to the synthesis but also contributes to the compound's unique reactivity and stability.

In terms of physicochemical properties, 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine exhibits notable characteristics such as high lipophilicity and low solubility in water. These properties are crucial for its potential use in drug development, as they can influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Additionally, the compound's molecular weight and melting point have been determined through various analytical techniques, providing valuable data for further studies.

The biological activities of 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine have been extensively investigated in recent years. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The mechanism of action involves binding to specific active sites on these enzymes, thereby disrupting their function.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine in treating various conditions. Preliminary results have been encouraging, with the compound demonstrating good tolerability and significant therapeutic effects in preclinical models. However, further research is needed to fully understand its pharmacokinetics and potential side effects.

Beyond its therapeutic applications, 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine has also shown promise as a tool for chemical biology research. Its ability to modulate specific protein interactions makes it a valuable probe for studying cellular processes and signaling pathways. Researchers are using this compound to gain insights into complex biological systems and identify new targets for drug discovery.

In conclusion, 2-(2,5-difluoro-4-nitrophenyl)cyclopropan-1-amine (CAS No. 2229380-92-9) is a multifaceted compound with significant potential in both medicinal chemistry and chemical biology. Its unique structure and biological activities make it an exciting candidate for further development and investigation. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.